(3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate

• IUPAC Name: (3-bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate
• InChI: InChI=1S/C17H12BrNO4/c18-12-5-3-4-11(8-12)10-23-15(20)9-19-14-7-2-1-6-13(14)16(21)17(19)22/h1-8H,9-10H2
• InChI Key: QJZMPIPGONYSRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)N2CC(=O)OCC3=CC(=CC=C3)Br
• Molecular Formula: C17H12BrNO4
• Molecular Weight: 374.2 g/mol

Description

(3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate is a synthetic organic compound characterized by a 3-bromophenyl group attached via a methyl ester linkage to a 2-(2,3-dioxoindol-1-yl)acetate moiety. The 2,3-dioxoindole core is a heterocyclic structure with two ketone groups at positions 2 and 3, which may confer redox activity or hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate typically involves a multi-step process. One common method starts with the bromination of toluene to form 3-bromotoluene. This is followed by a Friedel-Crafts acylation reaction to introduce the indole moiety. The final step involves esterification to form the acetate group. The reaction conditions often require the use of catalysts such as aluminum chloride and solvents like dichloromethane.

Industrial Production Methods

In an industrial setting, the production of (3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also minimizes human error and increases efficiency.

Chemical Reactions Analysis

Types of Reactions

(3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially at the bromine site, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: The major product is often a carboxylic acid derivative.

Reduction: The major product is typically a hydrocarbon.

Substitution: The major product is a methoxy-substituted derivative.

Scientific Research Applications

(3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe.

Medicine: Investigated for its potential therapeutic properties, particularly in cancer research.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate involves its interaction with specific molecular targets. The bromophenyl group allows for strong binding to aromatic residues in proteins, while the indole moiety can interact with various enzymes. These interactions can modulate biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural motifs with the target molecule, enabling comparative analysis of substituent effects:

Table 1: Key Structural Features and Implications

Compound Name	Phenyl Substituent	Ester Group	Indole Modification	Potential Implications
(3-Bromophenyl)methyl 2-(2,3-dioxoindol-1-yl)acetate (Target)	3-Bromo	Methyl	2,3-dioxo	High lipophilicity; bromine may enhance metabolic stability or binding affinity .
2-[(4-Acetylphenyl)amino]-2-oxoethyl 2-(2,3-dioxoindolin-1-yl)acetate	4-Acetyl	2-Oxoethyl	2,3-dioxo	Acetyl group may improve solubility or serve as a hydrogen-bond acceptor .
Ethyl {(3Z)-3-[(3-bromobenzoyl)hydrazono]-2-oxo-2,3-dihydro-1H-indol-1-yl}acetate	3-Bromo (hydrazono)	Ethyl	Hydrazono at position 3	Hydrazono group introduces potential for tautomerism or metal coordination .
(3-Chlorophenyl) 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate	3-Chloro	Phenyl	5-Methoxy, 2-methyl	Chlorine and methoxy groups may alter electronic properties and bioactivity .

Key Observations

Ester Group Variations: The methyl ester in the target compound may confer higher metabolic stability compared to ethyl esters (e.g., ), which are typically more lipophilic but prone to slower enzymatic hydrolysis.

Phenyl Substituent Effects: Bromine (target) vs. chlorine (): Bromine’s larger atomic radius and stronger electron-withdrawing effect could increase steric hindrance and resistance to oxidative degradation compared to chlorine . The 4-acetyl group in may direct molecular interactions through polar interactions or π-stacking, unlike the non-polar bromine in the target compound .

Indole Modifications: The 2,3-dioxoindole core (target and ) is redox-active, which could facilitate interactions with biological targets like enzymes or receptors.